1,1-Bis(4-chlorophenyl)-2-[(4-methoxyphenyl)sulfinyl]-1-ethanol

• IUPAC Name: 1,1-bis(4-chlorophenyl)-2-(4-methoxyphenyl)sulfinylethanol
• InChI: InChI=1S/C21H18Cl2O3S/c1-26-19-10-12-20(13-11-19)27(25)14-21(24,15-2-6-17(22)7-3-15)16-4-8-18(23)9-5-16/h2-13,24H,14H2,1H3
• InChI Key: JTTKQISEOQQVHR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)CC(C2=CC=C(C=C2)Cl)(C3=CC=C(C=C3)Cl)O
• Molecular Formula: C21H18Cl2O3S
• Molecular Weight: 421.3 g/mol

Description

1,1-Bis(4-chlorophenyl)-2-[(4-methoxyphenyl)sulfinyl]-1-ethanol, also known as BCPMS, is a synthetic organic compound that is used in scientific research and laboratory experiments. BCPMS is a sulfur-containing compound with two phenyl rings and a methoxy group. It is a colorless solid with a melting point of 97-99°C and a boiling point of 257-258°C. BCPMS is soluble in many organic solvents, including ethanol, methanol, and acetone.

Scientific Research Applications

Synthesis and Characterization

• The compound has been used in the synthesis of sulfur-rich complexes through reactions with nickel(II) and cobalt(II), highlighting its role in forming novel compounds with potential applications in materials science (Liu et al., 2004).
• It also plays a significant role in the development of ionic liquids for environmental analysis, particularly in the extraction and determination of pesticides and their degradation products in water samples, showcasing its importance in environmental chemistry (Li et al., 2010).
• Further, its derivatives have been utilized in the creation of diarylmethyl sulfur and selenium compounds, indicating its versatility in synthetic organic and organometallic chemistry (Bhasin et al., 2004).

Catalysis and Chemical Reactions

• Research includes its application in catalysis, particularly in the oxidation of alcohols to aldehydes and ketones, demonstrating its effectiveness as a catalyst or catalytic agent in organic synthesis (Sousa et al., 2013).
• It has been involved in studies on the kinetics and mechanisms of anilinolysis of aryl 4-nitrophenyl carbonates, offering insights into reaction dynamics and mechanisms in organic chemistry (Castro et al., 2011).

Environmental and Biocatalytic Applications

• The compound's derivatives have been investigated for biocatalytic applications, such as the synthesis of enantiopure alcohols, which are significant for pharmaceutical synthesis, demonstrating the potential of biocatalysis in achieving high enantioselectivity and efficiency in organic synthesis (Kavi et al., 2021).
• Studies have also explored its use in environmental detoxification, specifically in the degradation of persistent organic pollutants, highlighting its role in environmental remediation and sustainability (Yim et al., 2008).